Cas no 1592847-85-2 (N-{2-[(Thiolan-3-yl)amino]ethyl}cyclopropanecarboxamide)

• Product Name: N-{2-[(Thiolan-3-yl)amino]ethyl}cyclopropanecarboxamide
• CAS No: 1592847-85-2
• MF: C₁₀H₁₈N₂OS
• MW: 214.327721118927
• CID: 5101835
• PubChem ID: 75525542
• Update Time: 2026-03-03

N-{2-[(Thiolan-3-yl)amino]ethyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[(Thiolan-3-yl)amino]ethyl}cyclopropanecarboxamide

• Inchi： 1S/C10H18N2OS/c13-10(8-1-2-8)12-5-4-11-9-3-6-14-7-9/h8-9,11H,1-7H2,(H,12,13)
• InChI Key： GHMKGOJPSMBMDC-UHFFFAOYSA-N
• SMILES： C1(C(NCCNC2CCSC2)=O)CC1

Additional information on N-{2-[(Thiolan-3-yl)amino]ethyl}cyclopropanecarboxamide

Professional Introduction to N-{2-[(Thiolan-3-yl)amino]ethyl}cyclopropanecarboxamide (CAS No. 1592847-85-2)

N-{2-[(Thiolan-3-yl)amino]ethyl}cyclopropanecarboxamide, identified by its CAS number 1592847-85-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and molecular research. The presence of a cyclopropane ring and an amide functional group, combined with a thiolan-3-yl moiety, suggests a versatile chemical entity capable of engaging in diverse biochemical interactions.

The N-{2-[(Thiolan-3-yl)amino]ethyl}cyclopropanecarboxamide structure presents an intriguing combination of pharmacophoric elements. The cyclopropane ring, known for its strained three-membered carbon framework, often serves as a key pharmacological moiety in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. Meanwhile, the amide group is a common feature in many bioactive molecules, contributing to hydrogen bonding capabilities and influencing the molecule's solubility and bioavailability. The thiolan-3-yl substituent adds an additional layer of complexity, introducing sulfur atoms that can participate in various biochemical pathways, including redox reactions and metal chelation.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N-{2-[(Thiolan-3-yl)amino]ethyl}cyclopropanecarboxamide and biological targets. Studies have demonstrated that the thiolan ring can exhibit significant binding affinity to certain enzymes and receptors, making it a promising scaffold for designing novel therapeutic agents. The amine group attached to the thiolan ring further enhances the molecule's potential by allowing for modifications that can fine-tune its pharmacokinetic properties.

In the realm of drug discovery, the structural features of N-{2-[(Thiolan-3-yl)amino]ethyl}cyclopropanecarboxamide make it a candidate for addressing various therapeutic challenges. For instance, its ability to engage with biological targets through multiple interaction mechanisms—hydrogen bonding, van der Waals forces, and possibly π-stacking—suggests broad applicability across different disease areas. Researchers have explored its potential in developing treatments for neurological disorders, where precise modulation of protein-protein interactions is crucial. Additionally, the compound's stability under physiological conditions enhances its suitability for formulation into drug products.

The synthesis of N-{2-[(Thiolan-3-yl)amino]ethyl}cyclopropanecarboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the thiolan ring and subsequent formation of the amide bond. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for transitioning from laboratory-scale research to industrial applications.

From a biochemical perspective, the thiolan moiety in N-{2-[(Thiolan-3-yl)amino]ethyl}cyclopropanecarboxamide plays a critical role in modulating redox-sensitive biological pathways. Sulfur-containing compounds are well-known for their ability to interact with thiols in proteins and enzymes, often leading to conformational changes or altered activity. This property makes the compound a valuable tool for investigating oxidative stress-related diseases and developing antioxidants or chelating agents.

Moreover, the cyclopropane ring introduces steric constraints that can influence how the molecule interacts with biological targets. This structural feature is particularly useful in designing selective inhibitors or agonists by fine-tuning the spatial orientation of functional groups relative to binding pockets. Such selectivity is paramount in drug development to minimize side effects and improve therapeutic efficacy.

Recent preclinical studies have highlighted the potential of derivatives of N-{2-[(Thiolan-3-yl)amino]ethyl}cyclopropanecarboxamide in modulating inflammatory responses. The compound's ability to interact with key inflammatory mediators has been explored through both in vitro assays and animal models. These studies have provided insights into its mechanism of action and suggest that it may serve as a lead compound for further development into anti-inflammatory therapies.

The versatility of N-{2-[ Thiolan -3 - yl ) amino ] ethyl } cyclo pro pan e car box am ide also extends to its potential use as a building block for more complex molecules. By incorporating this scaffold into larger structures, researchers can exploit its known biochemical properties while introducing additional functionalities to target specific disease pathways more effectively. This approach aligns with current trends in drug design toward polypharmacophores—molecules capable of interacting with multiple targets simultaneously.

In conclusion, N-{[ Th iolan -3 - yl ) amino ] ethyl } cyc lo pro pan e car box am ide ( CAS No . 1 5 9 2 8 4 7 -8 5 -2 ) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , combined with recent advancements in synthetic chemistry and molecular biology , position it as a valuable asset for developing novel therapeutic agents . As research continues to uncover new applications for this molecule , it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges .